1-(5-Benzyl-1,3,4-oxadiazol-2-yl)-3-(2-ethoxyphenyl)urea

• IUPAC Name: 1-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-(2-ethoxyphenyl)urea
• InChI: InChI=1S/C18H18N4O3/c1-2-24-15-11-7-6-10-14(15)19-17(23)20-18-22-21-16(25-18)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H2,19,20,22,23)
• InChI Key: GPPWVVYAKYHIIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=NN=C(O2)CC3=CC=CC=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

1-(5-Benzyl-1,3,4-oxadiazol-2-yl)-3-(2-ethoxyphenyl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of oxadiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Chemical Synthesis and Characterization

• The compound is associated with a class of chemicals that can be synthesized through reactions involving benzoyldicyandiamide and hydroxylamine hydrochloride, leading to the production of oxadiazoles. Such reactions demonstrate the compound's relevance in synthetic organic chemistry, contributing to the understanding of oxadiazole derivatives' chemical properties and potential applications (Warburton, 1966).

Antidiabetic Screening

• Oxadiazole derivatives, including structures similar to the compound , have shown potential in antidiabetic applications. A study highlighted the synthesis and in vitro screening of novel dihydropyrimidine derivatives, exhibiting potential for antidiabetic activity through α-amylase inhibition assays. This indicates the compound's utility in exploring new treatments for diabetes (Lalpara et al., 2021).

Antioxidant Activity

• Another research avenue involves the compound's framework for synthesizing derivatives with antioxidant properties. By reacting with semicarbazide hydrochloride and undergoing further reactions, products with potential antioxidant activity have been developed, indicating its role in creating compounds that could mitigate oxidative stress (George et al., 2010).

Structural Analysis for Insect-Growth Regulation

• The crystal structure of a similar N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea compound has been analyzed, showing its application as an insect-growth regulator. This study demonstrates the compound's potential in developing environmentally friendly pest control solutions (Zhong et al., 1999).

Corrosion Inhibition

• Oxadiazole derivatives have also been evaluated for their corrosion inhibition properties, offering insights into the compound's utility in protecting metals from corrosive environments. Such applications are crucial in industrial settings, where material longevity and durability are essential (Ammal et al., 2018).